2,4,6-Trimethylnitrosobenzene

• IUPAC Name: 1,3,5-trimethyl-2-nitrosobenzene
• InChI: InChI=1S/C9H11NO/c1-6-4-7(2)9(10-11)8(3)5-6/h4-5H,1-3H3
• InChI Key: FEKDDEQYKDNKJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)N=O)C
• Molecular Formula: C9H11NO
• DSSTOX Substance ID: DTXSID60333785
• Molecular Weight: 149.19 g/mol
• CAS No.: 1196-12-9

Description

2,4,6-Trimethylnitrosobenzene is a chemical compound with the molecular formula C9H11NO. It is also known as 1,3,5-trimethyl-2-nitrosobenzene.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 149.19. Other physical and chemical properties such as boiling point, critical temperature, and water solubility can be calculated using various methods.

Scientific Research Applications

Monomer-Dimer Solution Equilibria Studies

2,4,6-Trimethylnitrosobenzene exhibits interesting behavior in solution, existing as a mixture of monomer, Z-, and E-azodioxy dimers. The dissociation kinetics of these dimers in solutions like CDCI3 have been studied using NMR spectroscopy. This research provides insights into the chemical behavior and stability of nitrosobenzene derivatives in different solvents and conditions (Orrell, Stephenson, & Verlaque, 1990).

Spin Trapping Applications

This compound, also known as nitrosomesitylene, has been tested for its ability to trap radicals. Its rate constant for trapping tert-butyl radicals indicates potential applications in studying free radical reactions and dynamics (Rehorek, 1979).

Investigation of Pyramidal Distortion in Radical Anions

Electrochemical reduction studies on nitrobenzene derivatives, including this compound, reveal the pyramidal structure of the nitro group in radical anions. This research contributes to understanding the electronic structures and behaviors of nitrobenzene anions (Shundrin, 2013).

Dimerization Reaction Dynamics Under Pressure

The effect of pressure on the dimerization reaction of this compound in solvents like acetonitrile has been studied. This research provides insights into the dynamical effects on chemical reactions under varying pressure conditions, which is significant for understanding reaction mechanisms (Yoshimura & Nakahara, 1988).

Crystal Structure Analysis

Studies on the crystal structure of related trinitrobenzene compounds provide valuable information on the molecular arrangement and interactions within crystalline forms of nitrobenzene derivatives. This research has implications in materials science and molecular engineering (Hardy et al., 1997).

Research on Similar Compounds

While not directly on this compound, studies on similar compounds such as 2,4,6-triamino-1,3,5-trinitrobenzene (TATB) and related formulations contribute to the broader understanding of nitrobenzene derivatives in various applications (Boddu et al., 2010).